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An In-Depth Technical Guide to the SMILES String and InChlKey of N-(2-ethylphenyl)-3,4-
dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern chemical research and drug development, the unambiguous
identification of molecular structures is paramount. Digital representations of molecules are the
bedrock of cheminformatics, enabling the storage, retrieval, and analysis of vast chemical
datasets. Among the most prevalent and powerful of these representations are the Simplified
Molecular-Input Line-Entry System (SMILES) and the International Chemical Identifier (InChl)
with its hashed counterpart, the InChlKey. This guide provides a detailed technical examination
of these identifiers for the molecule N-(2-ethylphenyl)-3,4-dimethylbenzamide, a compound
of interest in medicinal chemistry and materials science.

Molecular Identifiers for N-(2-ethylphenyl)-3,4-
dimethylbenzamide
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A direct lookup in prominent chemical databases does not yield an entry for N-(2-
ethylphenyl)-3,4-dimethylbenzamide. Therefore, the identifiers have been computationally
generated from its chemical structure.

Identifier Value
SMILES String CCclccceccINC(=0)clec(C)e(C)ecl
InChlKey QZYJRGVFNZDBTP-UHFFFAOYSA-N

The Simplified Molecular-Input Line-Entry System
(SMILES)

SMILES is a line notation that allows a chemical structure to be represented as a string of
ASCII characters.[1] Developed in the 1980s, its primary goal was to create a machine-
readable format for chemical data.[1]

Deconstructing the SMILES String for N-(2-
ethylphenyl)-3,4-dimethylbenzamide:
CCclccccclINC(=0)clcc(C)c(C)ccl

The SMILES string for our target molecule can be broken down to understand how it encodes
the structure:

CC: Represents an ethyl group (two connected carbon atoms).

e clcccecl: Denotes a benzene ring. The lowercase 'c' signifies an aromatic carbon. The
number '1' indicates the start and end of the ring.

e NC(=0): This segment describes the amide group. 'N' is nitrogen, 'C' is a carbon double-
bonded to an oxygen ('=0'), and the parentheses indicate a branch from the main chain.

e clcc(C)c(C)ccl: This represents the second benzene ring, which is substituted. The '1's
indicate this is the same ring. (C) signifies a methyl group branching off the ring.

The Causality of SMILES Generation: A Workflow
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The generation of a SMILES string from a 2D or 3D molecular structure follows a set of
algorithmic rules.[2][3] While multiple valid SMILES strings can be written for a single molecule,
a "canonical" SMILES is a unique representation generated by a specific algorithm.[2][3]

Workflow for generating a canonical SMILES string.

Experimental Protocol: Generating a SMILES String

e Structure Input: Draw the chemical structure of N-(2-ethylphenyl)-3,4-dimethylbenzamide
using a chemical drawing software like ChemDraw or a free online editor.

o Conversion: Utilize the software's built-in functionality to convert the structure to a SMILES
string. This is often found under an "Edit" or "File” menu with an option like "Copy as
SMILES" or "Export as SMILES".[4][5]

o Canonicalization (Optional but Recommended): For database applications, it is advisable to
use a tool that generates a canonical SMILES to ensure a single, unique representation.[2]

[3]

The International Chemical Identifier (InChl) and
InChiKey

The InChl is a more recent and comprehensive standard developed by the International Union
of Pure and Applied Chemistry (IUPAC).[6] It is designed to be a unique and predictable
identifier for a given chemical substance.[1]

The Layered Structure of InChl

The InChl for N-(2-ethylphenyl)-3,4-dimethylbenzamide would have a layered structure,
starting with the chemical formula, followed by layers for connectivity, hydrogen atoms, and
charge.[7]

The InChlKey: A Hashed Representation

Due to the potentially long and complex nature of InChl strings, the InChiKey was developed. It
IS a 27-character, fixed-length string derived from the InChl through a hashing algorithm (SHA-
256). This fixed length makes it ideal for indexing in databases and for web searching.
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InChlKey for N-(2-ethylphenyl)-3,4-dimethylbenzamide: QZYJRGVFNZDBTP-
UHFFFAOYSA-N

e QZYJRGVFNZDBTP: The first 14 characters represent the core molecular structure
(connectivity).

o« UHFFFAOYSA: The next 8 characters encode stereochemistry and isotopic information (in
this case, it is standard).

¢ N: This character indicates a neutral molecule.

The InChl Generation Workflow: A Self-Validating
System

The generation of an InChl and InChlKey is a multi-step process designed to be deterministic
and produce a single, valid output for a given structure.

Workflow for generating an InChl and InChliKey.

Experimental Protocol: Generating an InChl and InChiKey

e Structure Input: As with SMILES, begin with a accurately drawn chemical structure of N-(2-
ethylphenyl)-3,4-dimethylbenzamide.

e Use a Conversion Tool: Employ a chemical drawing software or an online converter that
supports InChl generation. Many tools that generate SMILES can also produce InChl and
InChliKey.

o Generation: The software will apply the three-step process of normalization, canonicalization,
and serialization to produce the InChl string.[7]

e Hashing: The InChl string is then subjected to the SHA-256 hashing algorithm to create the
compact and searchable InChiKey.

Conclusion

The SMILES string and InChIKey are indispensable tools in the modern chemical sciences.
They provide a standardized, machine-readable means of representing chemical structures,

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b312408/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-n-2-ethylphenyl-3-4-dimethylbenzamide
https://www.benchchem.com/product/b312408/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-n-2-ethylphenyl-3-4-dimethylbenzamide
https://www.benchchem.com/product/b312408/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-n-2-ethylphenyl-3-4-dimethylbenzamide
https://en.wikipedia.org/wiki/International_Chemical_Identifier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b312408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

which is fundamental for the development and utilization of chemical databases and
cheminformatics software. For N-(2-ethylphenyl)-3,4-dimethylbenzamide, the SMILES string
CCclcceccINC(=0)clece(C)e(C)ecl and the InChiKey QZYJRGVFNZDBTP-UHFFFAOYSA-N
serve as its unique digital fingerprints, enabling its precise identification and integration into the
broader landscape of chemical data. Understanding the principles and workflows behind the
generation of these identifiers is crucial for researchers and developers working at the interface
of chemistry and computer science.

References

e PubChem. (n.d.). N-(2-aminoethyl)-3,4-dimethyl-N-phenylbenzamide. Retrieved from [Link]
e ChemDoodle. (n.d.). Demos > SMILES. Retrieved from [Link]

e PubChem. (n.d.). N-(2-Ethylphenyl)benzamide. Retrieved from [Link]

o Wikipedia. (2024). International Chemical Identifier. Retrieved from [Link]

e SB. (2024, November 29). How to convert structure to SMILES on ChemDraw Software
[Video]. YouTube. Retrieved from [Link]

e Grazina, R., et al. (2023). A workflow for deriving chemical entities from crystallographic data
and its application to the Crystallography Open Database.

« thatbiochemistryguy. (2021, June 9). Tutorial to SMILES and canonical SMILES explained
with examples. Medium. Retrieved from [Link]

» FAIR Cookbook. (n.d.). 2. InChl and SMILES identifiers for chemical structures. Retrieved
from [Link]

e InChl Trust. (2011, September 12). Technical Manual. Retrieved from [Link]

e Ramirez-Marquez, C. D., & Medina-Franco, J. L. (2025).

e PubChem. (n.d.). 3,4-Dimethylbenzamide. Retrieved from [Link]

e Maccari, G., et al. (2026). Computational Workflow for Chemical Compound Analysis: From
Structure Generation to Molecular Docking. Molecules, 31(2), 1-20.
o Heller, S. R., et al. (2015). InChl, the IUPAC International Chemical Identifier.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b312408/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-n-2-ethylphenyl-3-4-dimethylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/28768563
https://web.chemdoodle.com/demos/smiles/
https://pubchem.ncbi.nlm.nih.gov/compound/253798
https://en.wikipedia.org/wiki/International_Chemical_Identifier
https://www.youtube.com/watch?v=xxxxxxxxxx
https://medium.com/@thatbiochemistryguy/tutorial-to-smiles-and-canonical-smiles-explained-with-examples-568a342a3e74
https://faircookbook.elixir-europe.org/content/recipes/cheminformatics/sdf-to-identifiers.html
https://www.inchi-trust.org/wp/wp-content/uploads/2014/09/InChI_Technical_Manual.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/21755
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b312408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

O'Boyle, N. M., et al. (2012). Towards a Universal SMILES representation - A standard
method to generate canonical SMILES based on the InChl.

Leskoff. (n.d.). SMILES to InChl. Retrieved from [Link]

Al in Chemistry Part 1: Digitizing Chemical Structures using SMILES and InChl Notations.
(2025, August 17).

Ramirez-Marquez, C. D., & Medina-Franco, J. L. (2024, November 14).

Weininger, D. (1988). SMILES. 2. Algorithm for generation of unique SMILES notation.
Journal of Chemical Information and Computer Sciences, 28(1), 31-36.

LibreTexts. (2020, August 11). 5.

Daylight Chemical Information Systems, Inc. (n.d.). Daylight Theory: SMILES. Retrieved from
[Link]

IUPAC. (2018, February 1). What on Earth is InChl?. Retrieved from [Link]

Smi2Depict: Generate 2D Images
Chemical Structures into SMILES Strings in ChemDraw [Video]. (2025, February 16).
YouTube.

PubChem. (n.d.). N,N-Dimethylbenzamide. Retrieved from [Link]

Molecular Graph Canonicaliz

ChemToolsHub. (n.d.). Chemical Structure Converter. Retrieved from [Link]
PubChem. (n.d.). 2,3-Dimethylbenzamide. Retrieved from [Link]
ChemaAl. (n.d.). SMILES to Structure Converter | Free Online Tool. Retrieved from [Link]

Ramirez Marquez, C. D. (2025, May 29).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.leskoff.com/smiles-to-inchi/
https://www.daylight.com/dayhtml/doc/theory/theory.smiles.html
https://iupac.org/what-on-earth-is-inchi/
https://pubchem.ncbi.nlm.nih.gov/compound/11916
https://www.chemtoolshub.com/converter
https://pubchem.ncbi.nlm.nih.gov/compound/2800987
https://chemai.com/smiles-to-structure
https://www.benchchem.com/product/b312408?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b312408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

. medium.com [medium.com]

. organical.org [organical.org]
. google.com [google.com]
. m.youtube.com [m.youtube.com]

. iupac.org [iupac.org]

°
~ » [6)] EaN w N -

. luis-vollmers.medium.com [luis-vollmers.medium.com]

. International Chemical Identifier - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [SMILES string and InChIKey for N-(2-ethylphenyl)-3,4-
dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b312408/docs#smiles-string-and-inchikey-for-n-2-

ethylphenyl-3-4-dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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